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Compound of Interest

Compound Name: Ammonium Carbonate

Cat. No.: B10773702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identification of ammonium
carbonate, including its Chemical Abstracts Service (CAS) number, molecular formula, and key
analytical methodologies. The information is intended to support researchers, scientists, and
professionals in drug development in the accurate identification and quality control of this
compound.

Core Identification Parameters

Ammonium carbonate is a salt with the chemical formula (NH4)2CO3.[1][2] However,
commercial-grade ammonium carbonate is typically a mixture of ammonium bicarbonate
(NH4HCO3) and ammonium carbamate (NH2COONHA4) in varying proportions.[3] For
regulatory and quality control purposes, its identity is often confirmed by an assay of its
ammonia (NH3) content.

Table 1: Core Identification Data for Ammonium Carbonate
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Parameter Value Source(s)
CAS Number 506-87-6 [1]
Molecular Formula (NH4)2CO03 [1][2]
Alternative Formula CH8N203 [4]
Molecular Weight 96.09 g/mol [2][5]

White powder or hard, white or

translucent crystalline masses.
Appearance Becomes opaque on exposure

to air due to loss of ammonia

and carbon dioxide.

Odor Strong odor of ammonia.

Solubility Soluble in water. [6]
Approximately 8.6 (fora 1 in

pH : [6]
20 solution).

Ammonia (NH3) Content Not less than 30.0% and not 6]

(Assay) more than 34.0%.

Experimental Protocols for Identification and Assay

Accurate identification and quantification of ammonium carbonate are crucial for its
application in research and pharmaceutical development. The following are key experimental
protocols.

This method determines the total ammonia content in ammonium carbonate, providing a
quantitative measure of its identity and purity.

Principle: A known guantity of ammonium carbonate is reacted with an excess of a
standardized strong acid (sulfuric acid). The remaining unreacted acid is then back-titrated with
a standardized strong base (sodium hydroxide) to a colorimetric endpoint. The amount of acid
consumed by the sample is used to calculate the percentage of ammonia.

Apparatus and Reagents:
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250-mL Erlenmeyer flask

Weighing bottle

Burette

1 N Sulfuric Acid (H2S0O4) Volumetric Solution (VS)

1 N Sodium Hydroxide (NaOH) Volumetric Solution (VS)

Methyl Orange Indicator TS

Deionized water

Procedure:

Place approximately 10 mL of deionized water into a tared weighing bottle.
o Accurately weigh the bottle and its contents.

e Add about 2 g of the ammonium carbonate sample to the weighing bottle and accurately
weigh again to determine the sample weight by difference.

o Carefully transfer the contents of the weighing bottle to a 250-mL Erlenmeyer flask.

o Accurately add 50.0 mL of 1 N sulfuric acid VS to the flask. Swirl gently to ensure the sample
is completely dissolved.

e Once the solution is clear, add a few drops of methyl orange indicator TS.

« Titrate the excess sulfuric acid with 1 N sodium hydroxide VS until the color changes from
red to yellow.

e Perform a blank determination by titrating 50.0 mL of the 1 N sulfuric acid VS with the 1 N
sodium hydroxide VS using methyl orange indicator.

o Calculate the percentage of ammonia (NH3) in the sample using the following formula:

% NHs =[((Vb - Vs) x N x F) / W] x 100
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Where:

o Vb =volume (mL) of 1 N sodium hydroxide VS consumed by the blank

[¢]

Vs = volume (mL) of 1 N sodium hydroxide VS consumed by the sample

[¢]

N = normality of the 1 N sodium hydroxide VS

[e]

F = equivalency factor (17.03 mg/mEq for NH3)

o

W = weight (mg) of the ammonium carbonate sample
Acceptance Criteria: The ammonia content should be between 30.0% and 34.0%.[3][6]

These simple tests can be used for the preliminary identification of ammonium and carbonate
ions.

o Test for Ammonia: When heated, a sample of ammonium carbonate will volatilize, and the
resulting vapor will be alkaline to moistened litmus paper.[3]

o Test for Carbonate: A solution of ammonium carbonate (1 in 20) will produce effervescence
upon the addition of an acid.[3]

lon chromatography is a powerful technique for the separation and quantification of both the
ammonium cation (NH4+) and the carbonate anion (CO3"2-).

Principle: The sample is dissolved in an appropriate solvent and injected into the IC system.
The ions are separated on a stationary phase column based on their affinity. A conductivity
detector is typically used for detection and quantification.

Typical IC Conditions for Ammonium (Cation Analysis):
o Column: A high-capacity cation-exchange column (e.g., lonPac CS16).[7]
e Eluent: Methanesulfonic acid.[8]

o Detector: Suppressed conductivity.[7]
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Typical IC Conditions for Carbonate (Anion Analysis):

e Column: An anion-exchange column.

e Eluent: A solution of sodium carbonate and sodium bicarbonate.
o Detector: Suppressed conductivity.

This method allows for the direct and simultaneous determination of the primary ionic species
in the sample.

FTIR spectroscopy can be used for the identification of ammonium carbonate by analyzing its
characteristic vibrational modes.

Principle: The sample is exposed to infrared radiation, and the absorption of energy at specific
frequencies, corresponding to the vibrational frequencies of the chemical bonds, is measured.
The resulting spectrum is a unique fingerprint of the compound.

Sample Preparation: The solid sample can be analyzed as a mineral oil mull or by using an
Attenuated Total Reflectance (ATR) accessory.

Expected Absorption Bands: The FTIR spectrum of ammonium carbonate will show
characteristic absorption bands for the ammonium ion (N-H stretching and bending) and the
carbonate ion (C-O stretching).

Logical Workflow Visualization

The following diagram illustrates the industrial synthesis of ammonium carbonate from
ammonia and carbon dioxide, a common production method.
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Caption: Industrial Synthesis of Ammonium Carbonate.
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This guide provides essential technical information for the accurate identification and analysis
of ammonium carbonate. For further details on specific applications and safety protocols,
please refer to the relevant pharmacopeias and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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